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Compound of Interest

Compound Name: Piperonyl chloride

Cat. No.: B119993

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
piperonyl chloride (CAS No. 20850-43-5). The information is compiled to ensure safe
laboratory practices and to mitigate risks associated with the handling, storage, and disposal of
this compound.

Disclaimer: This document is intended as a guide and should not replace a thorough review of
the official Safety Data Sheet (SDS) provided by the supplier and adherence to all institutional
and regulatory safety protocols.

Chemical Identification and Properties

Piperonyl chloride, also known as 5-(chloromethyl)-1,3-benzodioxole, is a chemical
intermediate used in the synthesis of various compounds. It is crucial to distinguish it from

piperonyloyl chloride (CAS No. 25054-53-9), a different compound with distinct properties and
hazards.

Table 1: Physical and Chemical Properties of Piperonyl Chloride
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Property Value Source
CAS Number 20850-43-5 [1][2]
Molecular Formula CsH7CIO2 [1][2]
Molar Mass 170.59 g/mol [11[2]
Appearance Off-white powder [3]
Melting Point 20.5°C [1][2]
Boiling Point 97-100°C @ 1mm Hg [1112]
Density 1.32 g/cm3 [11[2]
Flash Point 93.9°C [1]

Vapor Pressure

0.931 mmHg @ 25°C

[1]

Refractive Index

1.5660 (estimate)

[1]

Hazard Identification and Classification

Piperonyl chloride is classified as a hazardous substance. The following table summarizes its

GHS hazard statements.

Table 2: GHS Hazard Statements for Piperonyl Chloride
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Code Statement

H301 Toxic if swallowed

H311 Toxic in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation
H330 Fatal if inhaled

H335 May cause respiratory irritation
H351 Suspected of causing cancer
Source:[4]

Emergency Overview: This substance is an off-white powder that is moisture-sensitive.[3] It is
dangerous, causing burns to the eyes, skin, digestive tract, and respiratory tract.[3] Target
organs include the respiratory system, eyes, skin, and mucous membranes.[3]

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure a safe working environment.

Handling

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]
 Avoid the formation of dust and aerosols.[4]

e Do not breathe dust, vapor, mist, or gas.[3][4]

e Avoid contact with skin, eyes, and clothing.[3][4]

e Use non-sparking tools and take measures to prevent electrostatic discharge.[4]

e Do not eat, drink, or smoke in areas where the chemical is handled.[4][6]
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e Wash hands and face thoroughly after handling.[4][6]
o Keep the container tightly closed when not in use.[3]

e Ground and bond containers when transferring material.[7]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Store locked up.[4]

Store in a designated corrosives area, protected from moisture.[3]

Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.[8][9]

Ensure that eyewash stations and safety showers are located close to the workstation.[3][9]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling piperonyl chloride to prevent
exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection

Specification Source

Eye/Face

Wear tightly fitting safety

goggles or chemical safety

goggles conforming to EN166

(EV) or NIOSH (US) [31[4]
standards. A face shield may

be required in situations with a

higher risk of splashing.

Skin

Wear chemical-impermeable
and flame-resistant protective
[31[4]

clothing. A lab coat is

mandatory.

Hands

Handle with chemical-resistant

gloves (e.g., neoprene or butyl

rubber). Gloves must be

: [31[41[5]
inspected before use and

replaced if damaged. Wash

and dry hands after use.

Respiratory

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges (e.g., [3114]
type P3) approved under
NIOSH/MSHA or European

Standard EN 149.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Seek medical attention

immediately in all cases of exposure.[3]
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Immediate First Aid Action

Do NOT induce vomiting.

If conscious, give a cupful of water.
Exposure Route Rinse moui’/

Ingestion

Immediately flush eyes with plenty of water for at least 15 minutes,
Eye Contact > lifting upper and lower eyelids.
Skin Contact > Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Inhalation

Medical‘;\ttemion

Get Immediate
Medical Attention

Move to fresh air.

If breathing is difficult, give oh
If not breathing, give artificial respiration (not mouth-to-mouth).

Click to download full resolution via product page

Caption: First aid procedures for piperonyl chloride exposure.

 Inhalation: Remove the victim to fresh air immediately.[3] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration using a suitable mechanical
device (e.g., bag and mask).[3] Do not use mouth-to-mouth resuscitation.[3][4] Get medical

aid immediately.[3]
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o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[3] Get medical aid immediately.[3]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Do not allow the victim to rub or close their
eyes.[3] Get medical aid immediately.[3]

 Ingestion: Do NOT induce vomiting.[3][4] If the victim is conscious and alert, give a cupful of
water and rinse their mouth.[3][4] Never give anything by mouth to an unconscious person.
[3][4] Get medical aid immediately.[3]

Fire Fighting and Accidental Release Measures
Fire Fighting

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

o Unsuitable Extinguishing Media:DO NOT USE WATER, as the substance may react with it.
[3][10]

o Specific Hazards: During a fire, irritating and highly toxic gases (such as hydrogen chloride
and phosgene) may be generated through thermal decomposition or combustion.[3][10]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand mode (MSHA/NIOSH approved or equivalent) and full protective gear.

[3][4]

Accidental Release Measures

In case of a spill, follow a structured emergency procedure to contain and clean the area safely.
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l

Evacuate personnel to safe areas.
Keep people upwind of spill.

:

Ensure adequate ventilation.
Remove all ignition sources.

l

Wear appropriate PPE
(respirator, gloves, protective clothing, eye protection).

l

Contain the spill.
Prevent entry into drains and waterways.

l

Vacuum or sweep up material.
Place into a suitable, closed, labeled disposal container.
Do not get water inside containers.

l

Decontaminate the spill area.

Dispose of waste according to
local and national regulations.

Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of piperonyl chloride.
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Personal Precautions: Avoid dust formation and contact with the substance.[4] Use the
personal protective equipment outlined in Section 4.[3][4]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
allow the chemical to enter drains, as it may be toxic to aquatic life.[4][11]

Containment and Cleanup: Carefully vacuum or sweep up the spilled material and place it
into a suitable, closed, and labeled container for disposal.[3] Avoid generating dusty
conditions.[3] Do not allow water to come into contact with the spilled material or enter the
container.[3]

Toxicity and Ecological Information

Toxicity Data: Specific LD50 and LC50 data for piperonyl chloride are not readily available
in the provided search results.[3] However, it is classified as toxic if swallowed or in contact
with skin, and fatal if inhaled.[4]

Carcinogenicity: It is suspected of causing cancer.[4] It is not listed as a carcinogen by
ACGIH, IARC, NTP, or CA Prop 65.[3]

Ecological Information: Data on toxicity to fish, daphnia, algae, and microorganisms are not
available.[4] Discharge into the environment must be avoided.[4]

Disposal Considerations

Dispose of piperonyl chloride and its containers in accordance with all applicable local, state,

and federal regulations.[4] The material should be sent to an appropriate treatment and

disposal facility.[4] Do not mix with other waste. Handle uncleaned containers as you would the
product itself.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Piperonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119993#piperonyl-chloride-safety-data-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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